2-((1-(4-Fluorophenyl)-2,5-dioxopyrrolidin-3-yl)thio)benzoic acid

• IUPAC Name: 2-[1-(4-fluorophenyl)-2,5-dioxopyrrolidin-3-yl]sulfanylbenzoic acid
• InChI: InChI=1S/C17H12FNO4S/c18-10-5-7-11(8-6-10)19-15(20)9-14(16(19)21)24-13-4-2-1-3-12(13)17(22)23/h1-8,14H,9H2,(H,22,23)
• InChI Key: BZPQIBLRPSZJIK-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)C2=CC=C(C=C2)F)SC3=CC=CC=C3C(=O)O
• Molecular Formula: C17H12FNO4S
• Molecular Weight: 345.3 g/mol

Description

“2-((1-(4-Fluorophenyl)-2,5-dioxopyrrolidin-3-yl)thio)benzoic acid” is a synthetic compound that belongs to the family of thio-benzoic acids. It has a molecular formula of C17H12FNO4S.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a fluorophenyl group, a dioxopyrrolidin group, and a thiobenzoic acid group. The exact 3D structure may need to be computed for a more detailed analysis.

Scientific Research Applications

Structural and Synthetic Applications

Structural landscape exploration through cocrystal formation: The study by Dubey and Desiraju (2014) on the structural landscape of cocrystals involving fluorobenzoic acids (a related compound) with isonicotinamide demonstrates the utility of these compounds in probing molecular architectures. This research offers insights into the high-energy structures of cocrystals, showcasing the potential of fluoro-substituted benzoic acids in materials science (Dubey & Desiraju, 2014).

Synthesis of biologically active molecules : Holla, Bhat, and Shetty (2003) demonstrated the synthesis of new fluorine-containing thiadiazolotriazinones, highlighting the role of fluorophenyl groups (similar to the one ) in creating molecules with potential antibacterial properties. This underscores the significance of such fluorinated compounds in medicinal chemistry (Holla, Bhat, & Shetty, 2003).

Photophysical and Electrochemical Studies

Investigation of photophysical properties : The work by Sivakumar et al. (2011) on lanthanide-based coordination polymers using aromatic carboxylic acids as ligands delves into the synthesis, crystal structures, and photophysical properties of these compounds. Although not directly mentioning the compound , it illustrates the broader relevance of similar benzoic acid derivatives in developing materials with unique luminescent properties (Sivakumar, Reddy, Cowley, & Butorac, 2011).

Molecular Probing and Sensing

Fluorescent molecular probes : Bekere et al. (2013) developed a sensitive molecular probe for ZnO nanoparticles, employing a 4-substituted 1,8-naphthalimide derivative, which showcases the application of fluorophenyl-containing compounds in creating sensors for material science applications. This indicates the versatility of such compounds in environmental and material sensing technologies (Bekere, Gachet, Lokshin, Marine, & Khodorkovsky, 2013).